4-[(2-Methylpropan-2-yl)oxycarbonyl]-2-oxo-1,3-dihydroquinoxaline-6-carboxylic acid

• IUPAC Name: 4-[(2-methylpropan-2-yl)oxycarbonyl]-2-oxo-1,3-dihydroquinoxaline-6-carboxylic acid
• InChI: InChI=1S/C14H16N2O5/c1-14(2,3)21-13(20)16-7-11(17)15-9-5-4-8(12(18)19)6-10(9)16/h4-6H,7H2,1-3H3,(H,15,17)(H,18,19)
• InChI Key: JUTXFWVLDGCGDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(=O)NC2=C1C=C(C=C2)C(=O)O
• Molecular Formula: C14H16N2O5
• Molecular Weight: 292.29 g/mol
• CAS No.: 1824275-65-1

Description

This compound features a quinoxaline core (a bicyclic aromatic system with two adjacent nitrogen atoms) substituted at position 4 with a tert-butyloxycarbonyl (Boc) group and at position 6 with a carboxylic acid moiety. Its molecular formula is C₁₅H₁₆N₂O₅, with a molecular weight of 304.30 g/mol (estimated). The compound is of interest in medicinal chemistry due to its structural similarity to bioactive quinoxaline derivatives, which are known for antimicrobial, antiviral, and enzyme-inhibitory properties .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocycle Variations

1-Methyl-2-oxo-1,2-dihydroquinoline-6-carboxylic Acid

• Structure: Quinoline core (one nitrogen atom) with a methyl group at N1 and a carboxylic acid at C4.
• Similarity Score: 94% (structural overlap in substituent positions) .
• Properties : Lower molecular weight (233.23 g/mol ) and higher solubility in polar solvents due to reduced steric hindrance.

4-Methyl-2-oxo-1,2-dihydroquinoline-7-carboxylic Acid

• Structure: Methyl group at C4 and carboxylic acid at C7 on a quinoline scaffold.
• Key Differences :
  • Substituent positions alter electronic distribution; the C7 carboxylic acid may reduce bioavailability compared to the C6 position in the target compound.
  • Similarity Score : 89% .

Substituent Modifications

6-Methyl-2-oxo-1,2-dihydroquinoline-3-carboxylic Acid

• Structure: Methyl at C6 and carboxylic acid at C3 on a quinoline core.
• Physical Properties: Density = 1.29 g/cm³; pKa = -0.44 (predicted), indicating strong acidity .

2-Oxo-6-(propan-2-yl)-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic Acid

• Structure: Partially saturated quinoline core with an isopropyl group at C5.
• Key Differences :
  • Saturation increases conformational flexibility and may enhance metabolic stability.
  • Molecular Weight : 235.28 g/mol; lower hydrophobicity compared to the Boc-substituted target compound .

Functional Group Comparisons

Boc-Protected Analogs

• Example: Methyl ((2S)-3,3-dimethyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoate ().
• Key Insight : The Boc group in the target compound improves synthetic handling (e.g., protection of reactive sites) but may reduce solubility in aqueous media due to its hydrophobic tert-butyl moiety .

Antioxidant Activity in Related Compounds

• DPPH Radical Scavenging : Compounds like 4-(4-bromophenyl)-6-(4-hydroxy-3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile exhibit 79.05% activity, comparable to ascorbic acid (82.71%) .
• Target Compound Implication : The Boc group’s electron-withdrawing nature may reduce antioxidant efficacy compared to electron-donating groups (e.g., methoxy or hydroxyl).